Cas no 143-02-2 (1-Hexadecanol,1-(hydrogen sulfate))
143-02-2 structure
Product Name:1-Hexadecanol,1-(hydrogen sulfate)
1-Hexadecanol,1-(hydrogen sulfate) Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecanol,1-(hydrogen sulfate)
- hexadecyl hydrogen sulfate
- hexadecyl hydrogen sulphate
- 1-Hexadecanol, hydrogen sulfate
- Cetyl sulfate
- Einecs 205-579-5
- Sulfuric acid hexadecyl ester
- Sulfuric acid hydrogen hexadecyl ester
- 1120-01-0 (Hydrochloride salt)
- 1-Hexadecanol, 1-(hydrogen sulfate)
- Hexyldecyl hydrogen sulfate
- C16-AS
- CHEMBL1229222
- Q27261571
- C16-Alkyl sulfate
- N-HEXADECYL SULFATE
- SULFURIC ACID MONOHEXADECYL ESTER
- 588KRC8J32
- 143-02-2
- UNII-588KRC8J32
- cetyl sulphate
- NS00013544
- DTXSID7047982
- SCHEMBL42397
- hexadecyl sulfate
- palmityl sulfate
- hexadecylsulfat
-
- Inchi： 1S/C16H34O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19/h2-16H2,1H3,(H,17,18,19)
- InChI Key： LPTIRUACFKQDHZ-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 322.21792
- Monoisotopic Mass: 322.218
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.9
- Topological Polar Surface Area: 72A^2
Experimental Properties
- Density: 1.0850 (rough estimate)
- Boiling Point: 431.1°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.5220 (estimate)
- PSA: 63.6
1-Hexadecanol,1-(hydrogen sulfate) Related Literature
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J. H. Schulman,E. G. Cockbain Trans. Faraday Soc. 1940 35 651
-
R. Matalon,J. H. Schulman Trans. Faraday Soc. 1947 43 479
-
3. Metal ion—monolayer interactions. Monolayers of sodium cetyl sulphate and their interaction with polyvalent metal ionsJ. G. N. Thomas,J. H. Schulman Trans. Faraday Soc. 1954 50 1131
-
G. R. Edwards,W. E. Ewers,W. W. Mansfield Analyst 1952 77 205
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5. Collisionally-induced dissociation mass spectra of organic sulfate anionsAthula B. Attygalle,Silvina García-Rubio,Jennifer Ta,Jerrold Meinwald J. Chem. Soc. Perkin Trans. 2 2001 498
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
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